molecular formula C28H22O2N2Br2 B1169085 PHENOL, 2,2/'/'-[[1,2-BIS(4-BROMOPHENYL)1,2-ETHANEDIYL]BIS(NITRILOMETHYLIDYNE)]BIS- R,S CAS No. 117922-63-1

PHENOL, 2,2/'/'-[[1,2-BIS(4-BROMOPHENYL)1,2-ETHANEDIYL]BIS(NITRILOMETHYLIDYNE)]BIS- R,S

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CAS RN: 117922-63-1
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Description

Phenol, 2,2’-[[1,2-BIS(4-BROMOPHENYL)1,2-ETHANEDIYL]BIS(NITRILOMETHYLIDYNE)]BIS- R,S is a chemical compound with the formula C16H16N2O2 . It is also known by other names such as o-Cresol, α,α’- (ethylenedinitrilo)di-, α,α’- (Ethylenedinitrilo)di-o-cresol, Bis (salicylaldehyde)ethylenediamine, Disalicylalethylenediamine, N,N’-Bis (salicylidene)ethylenediamine, N,N’-Disalicylideneethylenediamine, N,N’-Ethylenebis (salicylideneimine), 1,2-Bis (salicylidenamino)ethane, 1,2-Ethanediamine, N,N’-bis [ (2-hydroxyphenyl)methylene]-, Ethylene bis (salicylimine), Ethylenediamine, N,N’-disalicylidene-, N,N’-Ethylene diimino di (o-cresol), USAF DO-63, Disalicylidene-1,2-ethanediamine, NSC 2079, Salen, alpha,alpha’- (Ethylenedinitrilo)di-o-cresol .


Molecular Structure Analysis

The molecular structure of this compound is complex, with a central ethylenediamine moiety bridging two phenol groups . The phenol groups are substituted with bromophenyl groups . The molecular weight of the compound is 268.3104 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound PHENOL, 2,2'-[[1,2-BIS(4-BROMOPHENYL)1,2-ETHANEDIYL]BIS(NITRILOMETHYLIDYNE)]BIS- R,S involves the reaction of 1,2-bis(4-bromophenyl)ethane with two equivalents of sodium hydride followed by reaction with bis(chloromethyl)benzene. The resulting product is then reacted with two equivalents of sodium nitrite and ammonium chloride to form the final compound.", "Starting Materials": [ "1,2-bis(4-bromophenyl)ethane", "sodium hydride", "bis(chloromethyl)benzene", "sodium nitrite", "ammonium chloride" ], "Reaction": [ "Step 1: React 1,2-bis(4-bromophenyl)ethane with two equivalents of sodium hydride in THF at room temperature to form the corresponding carbanion.", "Step 2: Add bis(chloromethyl)benzene to the reaction mixture and stir at room temperature for several hours to allow for the reaction to occur.", "Step 3: Quench the reaction with water and extract the product with dichloromethane.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 5: Dissolve the resulting product in a mixture of water and hydrochloric acid and cool the solution to 0°C.", "Step 6: Add two equivalents of sodium nitrite to the solution and stir for several hours at 0°C.", "Step 7: Add ammonium chloride to the reaction mixture and stir for several hours at room temperature.", "Step 8: Extract the product with dichloromethane and dry the organic layer over anhydrous sodium sulfate.", "Step 9: Concentrate the solution under reduced pressure to obtain the final product, PHENOL, 2,2'-[[1,2-BIS(4-BROMOPHENYL)1,2-ETHANEDIYL]BIS(NITRILOMETHYLIDYNE)]BIS- R,S." ] }

CAS RN

117922-63-1

Product Name

PHENOL, 2,2/'/'-[[1,2-BIS(4-BROMOPHENYL)1,2-ETHANEDIYL]BIS(NITRILOMETHYLIDYNE)]BIS- R,S

Molecular Formula

C28H22O2N2Br2

Molecular Weight

0

synonyms

PHENOL, 2,2/'/'-[[1,2-BIS(4-BROMOPHENYL)1,2-ETHANEDIYL]BIS(NITRILOMETHYLIDYNE)]BIS- R,S

Origin of Product

United States

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